Hentriaconta-9,19-diene

• CAS No.: 82122-63-2
• Molecular Formula: C31H60
• Molecular Weight: 432.8 g/mol
• IUPAC Name: hentriaconta-9,19-diene
• InChI: InChI=1S/C31H60/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19,24,26H,3-16,18,20-23,25,27-31H2,1-2H3
• InChI Key: WUATZBKNIBKMSJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC=CCCCCCCCCC=CCCCCCCCC

Description

Hentriaconta-9,19-diene is a hydrocarbon compound with the molecular formula C31H60. It is characterized by the presence of two double bonds located at the 9th and 19th positions in a 31-carbon chain. This compound belongs to the class of dienes, which are hydrocarbons containing two double bonds.

Preparation Methods

Synthetic Routes and Reaction Conditions

Hentriaconta-9,19-diene can be synthesized through various methods. One common approach involves the dehydration of alcohols or the dehydrohalogenation of organohalides. These reactions typically require specific catalysts and conditions to ensure the formation of the desired diene structure .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical processes that utilize similar synthetic routes. The choice of method depends on factors such as cost, yield, and purity requirements. For example, the base-induced elimination of hydrogen halides from allylic halides is a common industrial method for producing conjugated dienes .

Chemical Reactions Analysis

Types of Reactions

Hentriaconta-9,19-diene undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or ozone.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using reagents like halogens or acids.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in an anhydrous solvent.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of this compound may yield ketones or carboxylic acids, while reduction may produce alkanes .

Scientific Research Applications

Hentriaconta-9,19-diene has several scientific research applications, including:

Chemistry: Used as a model compound to study the behavior of dienes in various chemical reactions.

Biology: Investigated for its potential role in biological systems, such as its interaction with cell membranes.

Medicine: Explored for its potential therapeutic properties, including its ability to modulate biological pathways.

Industry: Utilized in the production of polymers and other industrial chemicals

Mechanism of Action

The mechanism of action of hentriaconta-9,19-diene involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may interact with cell membranes, affecting their fluidity and function. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Hentriacontane: A saturated hydrocarbon with the formula C31H64, lacking the double bonds present in hentriaconta-9,19-diene.

Hentriaconta-3,6,9,12,15,19,22,25,28-nonaene: A highly unsaturated hydrocarbon with multiple double bonds.

Uniqueness

This compound is unique due to its specific double bond positions, which confer distinct chemical and physical properties. This makes it valuable for studying the effects of double bond placement on the behavior of hydrocarbons .